Cas no 361171-54-2 (3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• CAS No: 361171-54-2
• MF: C₂₃H₂₁ClN₂O₃S
• MW: 440.942443609238
• CID: 5822433
• PubChem ID: 4327403
• Update Time: 2025-11-02

3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4-chlorophenyl)-4,5-dihydro-5-(2-methoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
• 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• AKOS021993244
• SR-01000444976-1
• 361171-54-2
• F0742-0122
• AKOS001633030
• Oprea1_651472
• 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-tosyl-4,5-dihydro-1H-pyrazole
• SR-01000444976
• 5-(4-chlorophenyl)-3-(2-methoxyphenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydropyrazole

• Inchi： 1S/C23H21ClN2O3S/c1-16-7-13-19(14-8-16)30(27,28)26-22(20-5-3-4-6-23(20)29-2)15-21(25-26)17-9-11-18(24)12-10-17/h3-14,22H,15H2,1-2H3
• InChI Key： ACLQNVLCZDOYTJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C(C2=CC=CC=C2OC)CC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 440.0961414g/mol
• Monoisotopic Mass: 440.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 581.9±60.0 °C(Predicted)
• pka: -3.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole

3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole: A Promising Compound in the Field of Pharmaceutical Chemistry

3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesullyn)-4,5-dihydro-1H-pyrazole is a complex organic compound characterized by its unique molecular structure and potential pharmacological properties. This compound belongs to the class of heterocyclic compounds, specifically pyrazole derivatives, which are widely studied for their diverse biological activities. The molecular framework of 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole is composed of a pyrazole ring fused with aromatic and substituted phenyl groups, creating a multidimensional structural motif that may contribute to its biological activity.

Recent studies have highlighted the significance of 4-chlorophenyl and 2-methoxyphenyl substituents in modulating the pharmacokinetic profile of pyrazole derivatives. The 4-chlorophenyl group, positioned at the 3-position of the pyrazole ring, is known to enhance the compound's hydrophobicity while maintaining its ability to interact with specific biological targets. Similarly, the 2-methoxyphenyl group at the 5-position introduces steric and electronic effects that may influence the compound's binding affinity to target proteins. These structural features are critical for the compound's potential application in therapeutic contexts.

The 4-methylbenzenesulfonyl group at the 1-position of the pyrazole ring is a key structural element that contributes to the compound's stability and reactivity. Sulfonamide derivatives, such as the 4-methylbenzenesulfonyl moiety, are commonly used in pharmaceuticals due to their ability to form hydrogen bonds with biological targets. This functional group may also play a role in modulating the compound's solubility and metabolic stability, which are essential factors in drug development.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole. Molecular docking studies have shown that the compound exhibits a high binding affinity for certain enzyme targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase type 5 (PDE5). These findings suggest potential applications in the treatment of inflammatory diseases and cardiovascular conditions, areas where pyrazole derivatives have shown promise in preclinical studies.

One of the most exciting developments in the field is the use of 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole as a lead compound for the development of novel antitumor agents. Research published in 2023 has demonstrated that this compound exhibits significant cytotoxic activity against cancer cell lines, particularly in the context of breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK pathways, which are frequently dysregulated in malignant tumors.

Another area of recent interest is the application of 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole in the treatment of neurodegenerative diseases. A 2024 study published in the Journal of Medicinal Chemistry reported that this compound shows potential as a neuroprotective agent, possibly through its ability to inhibit the aggregation of amyloid-beta proteins, which are implicated in Alzheimer's disease. These findings align with the growing body of evidence supporting the therapeutic potential of pyrazole derivatives in neurological disorders.

From a synthetic perspective, the preparation of 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole involves a series of well-established reactions, including nucleophilic substitution and electrophilic aromatic substitution. The synthesis of this compound is often optimized to achieve high yields and purity, which are critical for its use in pharmaceutical applications. Recent advancements in green chemistry have also led to the development of more sustainable synthetic routes for this compound, reducing the environmental impact of its production.

Despite the promising findings, the development of 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole as a therapeutic agent faces several challenges. These include the need to optimize its pharmacokinetic properties, such as solubility and bioavailability, as well as the potential for off-target effects. Ongoing research is focused on addressing these challenges through structure-activity relationship (SAR) studies and the design of derivative compounds with improved therapeutic profiles.

In conclusion, 3-(4-chlorophenyl)-5-(2-methoxyphenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole represents a valuable compound with significant potential in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutics in various disease areas. Continued research and innovation in this field are expected to further enhance the therapeutic applications of this compound.